Cas no 219823-49-1 (2-Amino-4,5-difluorobenzonitrile)

2-Amino-4,5-difluorobenzonitrile structure
219823-49-1 structure
Product Name:2-Amino-4,5-difluorobenzonitrile
CAS No:219823-49-1
MF:C7H4F2N2
MW:154.116868019104
MDL:MFCD09835282
CID:252643
PubChem ID:10877330
Update Time:2025-09-22

2-Amino-4,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,5-difluorobenzonitrile
    • Benzonitrile,2-amino-4,5-difluoro-
    • 2-amino-4,5-difluoro-benzonitrile
    • SY259212
    • CS-0037497
    • SCHEMBL404483
    • SB76009
    • AKOS006328968
    • AC-26107
    • FT-0687058
    • DTXSID20446709
    • MFCD09835282
    • WQDUYGGOVGUBMO-UHFFFAOYSA-N
    • 2-amino-4, 5-difluorobenzonitrile
    • A18463
    • Benzonitrile,2-amino-4,5-difluoro-(9CI)
    • 219823-49-1
    • Benzonitrile, 2-amino-4,5-difluoro- (9CI)
    • AS-33144
    • MDL: MFCD09835282
    • Inchi: 1S/C7H4F2N2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2H,11H2
    • InChI Key: WQDUYGGOVGUBMO-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(C#N)=C(C=1)N)F

Computed Properties

  • Exact Mass: 154.03400
  • Monoisotopic Mass: 154.03425446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 288.7±40.0 ºC (760 Torr),
  • Flash Point: 128.4±27.3 ºC,
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 49.81000
  • LogP: 1.99988

2-Amino-4,5-difluorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM126887-1g
2-amino-4,5-difluorobenzonitrile
219823-49-1 95%
1g
$371 2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FI608-200mg
2-Amino-4,5-difluorobenzonitrile
219823-49-1 98%
200mg
459.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FI608-5g
2-Amino-4,5-difluorobenzonitrile
219823-49-1 98%
5g
4173.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FI608-1g
2-Amino-4,5-difluorobenzonitrile
219823-49-1 98%
1g
1391.0CNY 2021-07-15
Alichem
A019046232-1g
2-Cyano-4,5-difluoroaniline
219823-49-1 95%
1g
$336.78 2023-09-02
Alichem
A019046232-5g
2-Cyano-4,5-difluoroaniline
219823-49-1 95%
5g
$1179.11 2023-09-02
Apollo Scientific
PC110108-500mg
2-Amino-4,5-difluorobenzonitrile
219823-49-1
500mg
£79.00 2025-02-19
Apollo Scientific
PC110108-1g
2-Amino-4,5-difluorobenzonitrile
219823-49-1
1g
£125.00 2025-02-19
Apollo Scientific
PC110108-5g
2-Amino-4,5-difluorobenzonitrile
219823-49-1
5g
£385.00 2025-02-19
ChemScence
CS-0037497-100mg
2-Amino-4,5-difluorobenzonitrile
219823-49-1 99.29%
100mg
$56.0 2022-04-27
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD